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Compound of Interest

3-Carbamoyl-2-methylpropanoic
Compound Name: o
aci

cat. No.: B2532179

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents are paramount to ensuring a safe and
compliant laboratory environment. This document provides a detailed, step-by-step guide for
the safe disposal of 3-Carbamoyl-2-methylpropanoic acid, synthesized from publicly
available safety data sheets and general best practices for chemical waste management.

Essential Safety Information

Before handling 3-Carbamoyl-2-methylpropanoic acid, it is crucial to be familiar with its
properties and associated hazards. This information is critical for implementing appropriate
safety measures.
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Property Value Source
Molecular Formula CsH9aNOs3 [1]
Molecular Weight 131.13 g/mol [1]
Appearance Almost white powder [2]
Melting Point 100-105°C [2]
. DMSO: 50 mg/mL (208.12
Solubility [2]
mM)

Harmful if swallowed, in
Hazard Statements contact with skin, or if inhaled. [3]

Causes serious eye irritation.

Avoid breathing
dust/fume/gas/mist/vapors/spr
) ay. Wash hands thoroughly
Precautionary Statements ] ) [3]
after handling. Wear protective
gloves/protective clothing/eye

protection/face protection.

**Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 3-Carbamoyl-2-
methylpropanoic acid. This procedure should be performed in a designated and well-
ventilated area, such as a fume hood.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety goggles, and
a lab coat.[2][3]

2. Waste Segregation:

o Designate a specific, clearly labeled waste container for 3-Carbamoyl-2-methylpropanoic
acid and any materials contaminated with it (e.g., weighing boats, contaminated paper
towels).
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Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.[4]

. Containerization:

Use a chemically compatible and sealable container for waste collection.[4] The original
product container can be used if it is in good condition.

Ensure the container is properly labeled with the full chemical name ("3-Carbamoyl-2-
methylpropanoic acid") and the appropriate hazard symbols.

. Spill Management:

In the event of a spill, avoid generating dust.[2]

For small spills, carefully collect the solid material using a scoop or other appropriate tool
and place it in the designated waste container.

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and collect the
cleaning materials as contaminated waste.

. Final Disposal:

All chemical waste must be disposed of in accordance with local, state, and federal
regulations.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal of the waste
container.

Do not dispose of 3-Carbamoyl-2-methylpropanoic acid down the drain or in the regular
trash.[5]

. Decontamination of Empty Containers:

If the original container is to be disposed of, it must be thoroughly rinsed. The first rinse
should be collected and disposed of as hazardous waste.[4] Subsequent rinses may be
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permissible for drain disposal depending on local regulations, but it is best to consult with
your EHS office.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Carbamoyl-2-methylpropanoic acid.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Carbamoyl-2-methylpropanoic acid | CSHONO3 | CID 10219449 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. targetmol.com [targetmol.com]

» 3. enamine.enamine.net [enamine.enamine.net]

e 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

« To cite this document: BenchChem. [Proper Disposal of 3-Carbamoyl-2-methylpropanoic
Acid: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2532179#3-carbamoyl-2-methylpropanoic-acid-
proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2532179?utm_src=pdf-body
https://www.benchchem.com/product/b2532179?utm_src=pdf-body
https://www.benchchem.com/product/b2532179?utm_src=pdf-body-img
https://www.benchchem.com/product/b2532179?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carbamoyl-2-methylpropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carbamoyl-2-methylpropanoic-acid
https://www.targetmol.com/attachment/sds/312D3408-D917-43D5-AE2F-CB9CEA340805/T19129
https://enamine.enamine.net/pub/msds?code=EN300-6498144&&senderid=0&&lang=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b2532179#3-carbamoyl-2-methylpropanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b2532179#3-carbamoyl-2-methylpropanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b2532179#3-carbamoyl-2-methylpropanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b2532179#3-carbamoyl-2-methylpropanoic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2532179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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